Cas no 1314704-52-3 (1-(4-bromo-2,6-difluorophenyl)cyclopropan-1-amine)

• Product Name: 1-(4-bromo-2,6-difluorophenyl)cyclopropan-1-amine
• CAS No: 1314704-52-3
• MF: C₉H₈BrF₂N
• MW: 248.067328453064
• CID: 6404218
• PubChem ID: 84803447
• Update Time: 2025-05-19

1-(4-bromo-2,6-difluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2,6-difluorophenyl)cyclopropan-1-amine
• SCHEMBL24268137
• 1314704-52-3
• EN300-1892985

• Inchi： 1S/C9H8BrF2N/c10-5-3-6(11)8(7(12)4-5)9(13)1-2-9/h3-4H,1-2,13H2
• InChI Key： ZZRLKLAMKWJHEG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C1(CC1)N)F

Computed Properties

• Exact Mass: 246.98082g/mol
• Monoisotopic Mass: 246.98082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-bromo-2,6-difluorophenyl)cyclopropan-1-amine

Introduction to 1-(4-bromo-2,6-difluorophenyl)-cyclopropan-1-amine (CAS No. 1314704-52-3)

1-(4-bromo-2,6-difluorophenyl)-cyclopropan-1-amine, identified by its CAS number 1314704-52-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, which is known for its unique structural and electronic properties. The presence of both bromine and fluorine substituents on the phenyl ring introduces additional complexity, making this molecule a promising candidate for further exploration in drug discovery and development.

The cyclopropane moiety is particularly intriguing due to its strained three-membered ring structure, which often enhances the bioactivity of molecules containing it. This strain can lead to increased reactivity and binding affinity to biological targets, making cyclopropane derivatives valuable in designing novel therapeutic agents. In contrast, the aromatic ring with bromine and fluorine substituents provides a platform for electronic modulation, influencing the compound's interactions with enzymes and receptors.

In recent years, there has been a surge in research focused on developing new scaffolds for pharmaceutical applications. Among these, aryl-cyclopropane compounds have emerged as a particularly promising class of molecules. The combination of the cyclopropane ring with functionalized aromatic systems has led to the discovery of several compounds with potential therapeutic effects. Specifically, 1-(4-bromo-2,6-difluorophenyl)-cyclopropan-1-amine has been studied for its potential role in various pharmacological contexts.

One of the most notable areas of research involving this compound is its application in oncology. Studies have suggested that the structural features of 1-(4-bromo-2,6-difluorophenyl)-cyclopropan-1-amine may contribute to its ability to inhibit certain kinases and other enzymes involved in cancer cell proliferation. The bromine and fluorine atoms are particularly important in this context, as they can enhance the compound's binding affinity to target proteins. Additionally, the cyclopropane ring's strain can lead to unique interactions with biological macromolecules, potentially leading to more effective drug candidates.

The compound's potential also extends to anti-inflammatory and immunomodulatory applications. Emerging research indicates that 1-(4-bromo-2,6-difluorophenyl)-cyclopropan-1-amine may interact with inflammatory pathways by modulating the activity of key enzymes and receptors. This has opened up avenues for exploring its use in treating chronic inflammatory diseases and autoimmune disorders. The precise mechanism of action remains an area of active investigation, but preliminary findings are promising.

In addition to its pharmacological potential, 1-(4-bromo-2,6-difluorophenyl)-cyclopropan-1-amine has also been studied for its role in chemical synthesis. The presence of both bromine and fluorine substituents makes it a versatile intermediate for further functionalization. Chemists have utilized these handles to develop more complex molecules with tailored properties. This versatility underscores the compound's importance not only as a potential drug candidate but also as a building block in synthetic chemistry.

The synthesis of 1-(4-bromo-2,6-difluorophenyl)-cyclopropan-1-amine involves several key steps that highlight the challenges and opportunities in modern organic synthesis. The introduction of the cyclopropane ring typically requires careful control of reaction conditions to ensure high yield and purity. Additionally, the functionalization of the phenyl ring with bromine and fluorine substituents demands precise methodologies to avoid unwanted side reactions.

In conclusion, 1-(4-bromo-2,6-difluorophenyl)-cyclopropan-1-amine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable candidate for further exploration in oncology, anti-inflammatory therapy, and chemical synthesis. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.